N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide
• InChI: InChI=1S/C17H18ClN5O3S/c1-21-14-13(15(25)23(3)17(26)22(14)2)20-16(21)27-9-12(24)19-8-10-4-6-11(18)7-5-10/h4-7H,8-9H2,1-3H3,(H,19,24)
• InChI Key: WOTAKPHSRLLHPH-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C(=O)N2C)C)N=C1SCC(=O)NCC3=CC=C(C=C3)Cl
• Molecular Formula: C17H18ClN5O3S
• Molecular Weight: 407.9 g/mol

Description

N-[(4-chlorophenyl)methyl]-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide is a useful research compound. Its molecular formula is C17H18ClN5O3S and its molecular weight is 407.87. The purity is usually 95%.
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Scientific Research Applications

Chlorophenoxy Herbicides and Environmental Health

Research has indicated that chlorophenoxy herbicides, which share a part of the chemical structure with the compound , have been widely used for broadleaf weed control. These herbicides have been studied for their potential environmental health impacts. For example, a study by Schreinemachers (2003) explored the association between exposure to chlorophenoxy herbicides and adverse birth outcomes in agricultural regions of the United States. The study found significant increases in birth malformations associated with the use of these herbicides, highlighting concerns regarding widespread use and potential environmental health risks (Schreinemachers, 2003).

Pharmacokinetics and Drug Efficacy

Investigations into the pharmacokinetics of medications, including those with chlorophenyl components, provide insight into drug efficacy and safety profiles. A study by Liukas et al. (2011) on the pharmacokinetics of intravenous paracetamol in elderly patients sheds light on how age and physiological changes can affect drug metabolism and efficacy. This research is vital for understanding how drugs similar to the specified compound might behave in different patient populations (Liukas et al., 2011).

Antidepressant Effects of NMDA Receptor Antagonists

Exploring the antidepressant effects of ketamine, an N-methyl-D-aspartate (NMDA) receptor antagonist, offers potential applications for related compounds in treating major depressive disorders. Berman et al. (2000) conducted a placebo-controlled study that found significant improvement in depressive symptoms following ketamine infusion, suggesting a role for NMDA receptor-modulating drugs in depression treatment (Berman et al., 2000).

Toxicological Studies and Public Health

Research on the toxicological effects of chlorophenoxyacetic acids and organophosphates, as seen in a study by Osterloh et al. (1983), contributes to understanding the health risks associated with chemical exposures. Such studies are crucial for evaluating the safety of new compounds and for informing public health guidelines (Osterloh et al., 1983).